Cas no 1805969-74-7 (Methyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate)

• Product Name: Methyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate
• CAS No: 1805969-74-7
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4810662
• Update Time: 2025-05-23

Methyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate

• Inchi： 1S/C9H9F2IN2O2/c1-16-6(15)2-4-7(8(10)11)5(13)3-14-9(4)12/h3,8H,2,13H2,1H3
• InChI Key： YHVHDBUFMQYDIV-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)OC)=C(C(F)F)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate

Comprehensive Overview of Methyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate (CAS No. 1805969-74-7)

The compound Methyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate (CAS No. 1805969-74-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule inhibitors and fluorinated building blocks, which are critical in drug discovery programs targeting metabolic disorders and infectious diseases.

In recent years, the demand for fluorinated compounds like Methyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and personalized therapeutics, where fluorinated motifs are leveraged to optimize drug efficacy. The compound's iodopyridine core also offers versatility in cross-coupling reactions, a hot topic in synthetic chemistry forums and AI-driven research platforms.

From an industrial perspective, CAS No. 1805969-74-7 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods to incorporate difluoromethyl groups have reduced environmental impact, addressing concerns raised by regulatory bodies and eco-conscious consumers. This compound’s applications extend to crop protection chemicals, where its structural motifs contribute to the development of next-generation pesticides with lower toxicity profiles.

Analytical challenges associated with Methyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate, such as purity assessment and stability under varying pH conditions, are frequently explored in scientific literature. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize this compound, reflecting broader trends in quality-by-design (QbD) methodologies. These topics resonate with professionals searching for analytical validation protocols or benchmarking standards in organic synthesis.

The compound’s nomenclature, particularly the 5-amino and 3-acetate functional groups, underscores its reactivity in nucleophilic substitutions and esterification reactions. Such properties are pivotal for designing prodrugs or bioconjugates, areas gaining traction in oncology and immunology research. Online queries often link these keywords to discussions about targeted drug delivery and enzyme-activated therapeutics.

In summary, Methyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate represents a convergence of cutting-edge chemistry and applied life sciences. Its relevance to high-throughput screening libraries and fragment-based drug design ensures its prominence in both academic and industrial settings. As synthetic methodologies evolve, this compound will likely remain a focal point for innovations in medicinal chemistry and material science.